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Compound of Interest

Compound Name:
Trihexyl benzene-1,2,4-

tricarboxylate

Cat. No.: B072957 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Trihexyl Benzene-1,2,4-
tricarboxylate

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Introduction

Trihexyl benzene-1,2,4-tricarboxylate, also known as trihexyl trimellitate, is a branched-chain

aromatic ester. It belongs to the class of trimellitate esters, which are primarily utilized as

plasticizers in the manufacturing of polyvinyl chloride (PVC) and other polymers. This

document provides a comprehensive overview of the core physicochemical properties of

trihexyl benzene-1,2,4-tricarboxylate, along with generalized experimental protocols for its

synthesis and analysis. Due to its principal applications in material science, there is no

documented evidence of its interaction with biological signaling pathways.

Physicochemical Properties
The properties of trihexyl benzene-1,2,4-tricarboxylate are summarized in the tables below. It

is important to distinguish it from similar compounds such as tris(2-ethylhexyl) benzene-1,2,4-

tricarboxylate (trioctyl trimellitate), which has a different molecular formula and CAS number.

Table 1: General and Physical Properties
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Property Value Reference

IUPAC Name
trihexyl benzene-1,2,4-

tricarboxylate
[1]

Synonyms
Trihexyl trimellitate, THTM,

Morflex 560
[1]

CAS Number 1528-49-0 [1][2]

Molecular Formula C27H42O6 [1][3]

Molecular Weight 462.6 g/mol [1]

Physical State Liquid [1][4]

Appearance
Clear, slightly yellow viscous

liquid
[3]

Melting Point -46 °C [3][4][5]

Boiling Point 260-262 °C (at 4 mmHg) [3][4][5]

Density 1.015 - 1.026 g/cm³ [3][5]

Refractive Index (n20/D) 1.487 [3][5]

Flash Point 219.9 - 268 °C [3][5]

Table 2: Solubility and Partitioning Characteristics
Property Value Reference

Water Solubility
33.3 ng/L at 25°C (practically

insoluble)
[3][5]

LogP (Octanol/Water Partition

Coefficient)
6.89790 - 8.87 [2][3][5]

Vapor Pressure 3.57E-11 mmHg at 25°C [5]

Experimental Protocols
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Detailed experimental protocols for the specific synthesis and property determination of

trihexyl benzene-1,2,4-tricarboxylate are not readily available in public literature. However,

based on general organic chemistry principles for esters, the following methodologies are

representative of the likely procedures.

Synthesis: Fischer Esterification
Trihexyl benzene-1,2,4-tricarboxylate is synthesized via the Fischer esterification of trimellitic

acid (or its anhydride) with hexan-1-ol.

Materials:

Trimellitic anhydride

Hexan-1-ol (3 molar equivalents)

Acid catalyst (e.g., concentrated sulfuric acid, p-toluenesulfonic acid)

Anhydrous toluene (as a solvent to facilitate water removal)

Procedure:

A mixture of trimellitic anhydride, hexan-1-ol, and a catalytic amount of sulfuric acid in

toluene is placed in a round-bottom flask equipped with a Dean-Stark apparatus and a reflux

condenser.

The mixture is heated to reflux. The water formed during the reaction is azeotropically

removed and collected in the Dean-Stark trap.

The reaction is monitored (e.g., by thin-layer chromatography) until the starting material is

consumed.

Upon completion, the reaction mixture is cooled to room temperature.

The mixture is washed sequentially with a saturated sodium bicarbonate solution (to

neutralize the acid catalyst) and brine.

The organic layer is dried over anhydrous sodium sulfate.
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The solvent and any excess hexan-1-ol are removed under reduced pressure.

The resulting crude trihexyl benzene-1,2,4-tricarboxylate can be purified by vacuum

distillation.

Characterization: High-Performance Liquid
Chromatography (HPLC)
The purity and identity of the synthesized ester can be assessed using reverse-phase HPLC.

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.

Column: A C18 reverse-phase column (e.g., Newcrom R1) is suitable for this nonpolar

analyte.[2]

Mobile Phase: A gradient of acetonitrile and water, with a small amount of acid (e.g.,

phosphoric acid or formic acid for MS compatibility).[2]

Flow Rate: Typically 1.0 mL/min.

Detection: UV detection at a suitable wavelength (e.g., 220 nm or 254 nm).

Sample Preparation: The sample is dissolved in a suitable organic solvent, such as

acetonitrile, and filtered before injection.

Visualizations
Synthesis and Purification Workflow
The following diagram illustrates the general workflow for the synthesis and purification of

trihexyl benzene-1,2,4-tricarboxylate.

Caption: Workflow for the synthesis and purification of trihexyl benzene-1,2,4-tricarboxylate.

Analytical Characterization Workflow
This diagram outlines the typical steps for the analytical characterization of the final product.
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Caption: Workflow for the HPLC analysis of trihexyl benzene-1,2,4-tricarboxylate.

Signaling Pathways
Trihexyl benzene-1,2,4-tricarboxylate is an industrial chemical primarily used as a plasticizer.

Its mechanism of action in polymers involves physical insertion between polymer chains to

increase flexibility. There is no scientific literature to suggest that this compound is designed for

or interacts with specific biological signaling pathways in the manner of a pharmaceutical

agent. Its toxicological profile is characterized by low acute toxicity.[6] Therefore, diagrams of

signaling pathways are not applicable to this compound.

Conclusion
Trihexyl benzene-1,2,4-tricarboxylate is a well-characterized compound with established

physicochemical properties that make it suitable for its primary application as a plasticizer. Its

synthesis and analysis follow standard organic chemistry protocols. The lack of interaction with

biological signaling pathways underscores its role as a material science chemical rather than a

bioactive compound. This guide provides a foundational understanding of its core properties for

researchers and professionals in relevant fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physicochemical properties of trihexyl benzene-1,2,4-
tricarboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072957#physicochemical-properties-of-trihexyl-
benzene-1-2-4-tricarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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